Cas no 1804845-86-0 (2-Bromo-4-cyano-5-(difluoromethyl)-3-methylpyridine)

• Product Name: 2-Bromo-4-cyano-5-(difluoromethyl)-3-methylpyridine
• CAS No: 1804845-86-0
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4859855
• Update Time: 2025-09-28

2-Bromo-4-cyano-5-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-5-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H5BrF2N2/c1-4-5(2-12)6(8(10)11)3-13-7(4)9/h3,8H,1H3
• InChI Key： XYJTYWZJEOTDHH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C#N)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-4-cyano-5-(difluoromethyl)-3-methylpyridine

Comprehensive Guide to 2-Bromo-4-cyano-5-(difluoromethyl)-3-methylpyridine (CAS No. 1804845-86-0)

2-Bromo-4-cyano-5-(difluoromethyl)-3-methylpyridine (CAS No. 1804845-86-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromine, cyano, and difluoromethyl functional groups, serves as a versatile building block for synthesizing complex molecules. Its molecular structure, C8H5BrF2N2, offers a blend of reactivity and stability, making it invaluable for researchers exploring novel chemical pathways.

The growing demand for pyridine-based intermediates in drug discovery has positioned 2-Bromo-4-cyano-5-(difluoromethyl)-3-methylpyridine as a critical component. Its electron-withdrawing groups enhance its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in creating bioactive compounds. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with the global focus on targeted therapies and infectious disease control.

In agrochemical applications, this compound's difluoromethyl moiety contributes to the design of next-generation pesticides and herbicides. Researchers are leveraging its structural features to improve crop protection agents' efficacy and environmental safety, addressing pressing concerns like resistance management and sustainable farming. The compound's compatibility with modern green chemistry principles further amplifies its appeal.

From a commercial perspective, CAS 1804845-86-0 is gaining traction due to its scalability and compatibility with industrial synthesis protocols. Suppliers emphasize its high purity (≥98%) and consistent batch-to-batch performance, catering to the stringent requirements of GMP manufacturing. Market analysts project increased adoption in API production and specialty chemicals, driven by its cost-effectiveness and synthetic flexibility.

For laboratories handling 2-Bromo-4-cyano-5-(difluoromethyl)-3-methylpyridine, proper storage conditions (2–8°C in inert atmospheres) and handling protocols are essential to maintain stability. Its HPLC and NMR spectra data are well-documented, facilitating quality control and structural verification. The compound's MSDS provides detailed safety guidelines, though it is not classified under hazardous categories.

Emerging trends in AI-driven molecular design have spotlighted this pyridine derivative as a candidate for virtual screening libraries. Computational chemists utilize its 3D pharmacophore features to model interactions with biological targets, accelerating drug discovery pipelines. This synergy between experimental and in silico approaches underscores its relevance in modern precision medicine initiatives.

Environmental impact assessments confirm that 2-Bromo-4-cyano-5-(difluoromethyl)-3-methylpyridine exhibits low bioaccumulation potential, aligning with REACH and EPA regulations. Its degradation products have been studied extensively, revealing minimal ecotoxicity—a key factor for industries prioritizing ESG compliance.

In summary, CAS 1804845-86-0 represents a convergence of innovation and practicality across multiple scientific disciplines. Its applications span from cutting-edge biopharmaceuticals to eco-friendly agrochemicals, reflecting the compound's adaptability to evolving market needs. As research continues to unlock its potential, this pyridine derivative is poised to play a pivotal role in shaping the future of specialty chemicals and beyond.